N-(benzofuran-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

• IUPAC Name: N-(1-benzofuran-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• InChI: InChI=1S/C16H15N3O3/c20-16(13-9-15-19(18-13)6-3-7-21-15)17-10-12-8-11-4-1-2-5-14(11)22-12/h1-2,4-5,8-9H,3,6-7,10H2,(H,17,20)
• InChI Key: QMCWOGWHNVQBDP-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)NCC3=CC4=CC=CC=C4O3)OC1
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are found in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran rings have been constructed by unique methods such as free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves the use of proton quantum tunneling.

Molecular Structure Analysis

The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The unique structural features of benzofuran make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

A convenient metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans is mediated by hypervalent iodine reagents.

Physical And Chemical Properties Analysis

Benzofuran and its derivatives are versatile and have unique physicochemical properties. They are an important basis for medicinal chemistry.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. . Specifically, this compound has demonstrated antibacterial activity against both gram-positive and gram-negative bacteria. Its potential lies in combating microbial resistance, making it a valuable candidate for further investigation.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Therefore, it is plausible that this compound may interact with a variety of biological targets related to these activities.

Mode of Action

Benzofuran derivatives have been found to exhibit a broad range of pharmacological activities, suggesting that they may interact with their targets in a variety of ways .

Biochemical Pathways

Given the broad range of biological activities exhibited by benzofuran derivatives , it is likely that this compound may affect multiple biochemical pathways.

Result of Action

Benzofuran derivatives have been found to exhibit a broad range of biological activities , suggesting that this compound may have diverse molecular and cellular effects.

Future Directions

Benzofuran compounds have attracted attention worldwide, making these substances potential natural drug lead compounds. There is a need to collect the latest information in this promising area to pave the way for future research.